Chembl4515566

• IUPAC Name: 2-[11-(4-chlorophenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]-N-(3-fluoro-4-methylphenyl)acetamide
• InChI: InChI=1S/C22H16ClFN6O2/c1-13-2-7-16(10-17(13)24)25-20(31)12-30-22(32)28-8-9-29-19(21(28)27-30)11-18(26-29)14-3-5-15(23)6-4-14/h2-11H,12H2,1H3,(H,25,31)
• InChI Key: VPDMSRJTNFKAJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=O)N3C=CN4C(=CC(=N4)C5=CC=C(C=C5)Cl)C3=N2)F
• Molecular Formula: C22H16ClFN6O2
• Molecular Weight: 450.9 g/mol

Description

Chembl4515566 is a chemical compound that has gained significant attention in the scientific community due to its potential application in various research fields. It is a small molecule inhibitor that has been shown to have promising results in preclinical studies targeting certain proteins. In

Scientific Research Applications

Role in Drug Discovery

ChEMBL plays a pivotal role in the drug discovery process by curating and storing standardized bioactivity, molecule, target, and drug data extracted from multiple sources, including the primary medicinal chemistry literature. This information supports the identification of chemical scaffolds active against specific targets or endpoints, the deconvolution of potential targets of phenotypic assays, and the identification of potential targets/pathways for safety liabilities. Through its extensive dataset, ChEMBL facilitates the exploration of bioactivity data for drug discovery, providing a critical resource for the identification and validation of new drug candidates (Gaulton et al., 2016).

Advancements in Data Accessibility

ChEMBL's commitment to enhancing data accessibility is evident in its development of web services that streamline access to drug discovery data and utilities. These services expose significantly more data from the underlying database and introduce new functionality, making ChEMBL data easily integrable into applications and data processing workflows relevant to drug discovery and chemical biology (Davies et al., 2015).

Contribution to Crop Protection Research

Expanding beyond human health research, ChEMBL has also contributed to crop protection research by collating and adding an extensive dataset of bioactivity data of insecticidal, fungicidal, and herbicidal compounds and assays to its database. This broadens the applicability of ChEMBL, enabling its use in identifying chemical scaffolds active against targets relevant to crop protection (Gaulton et al., 2015).

Facilitating Chemogenomics Data Curation

ChEMBL addresses the challenge of linking biochemical and chemical worlds by providing a structured and curated dataset that supports chemical biology, lead discovery, and target selection in drug discovery. This effort is crucial for ensuring the quality and reproducibility of chemogenomics data, which is fundamental for the successful development of chemical probes and robust screening assays (Bellis et al., 2011).